Cas no 1803597-12-7 (3-(cyclopentylmethyl)pyrrolidine hydrochloride)

• Product Name: 3-(cyclopentylmethyl)pyrrolidine hydrochloride
• CAS No: 1803597-12-7
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 4617140
• PubChem ID: 75481726
• Update Time: 2025-05-24

3-(cyclopentylmethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentylmethyl)pyrrolidine hydrochloride

• Inchi： 1S/C10H19N.ClH/c1-2-4-9(3-1)7-10-5-6-11-8-10;/h9-11H,1-8H2;1H
• InChI Key： BMOCGZZWVMSHNO-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)C1CCCC1.Cl

Experimental Properties

• Melting Point: NA

3-(cyclopentylmethyl)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(cyclopentylmethyl)pyrrolidine hydrochloride

Comprehensive Overview of 3-(cyclopentylmethyl)pyrrolidine hydrochloride (CAS No. 1803597-12-7)

3-(cyclopentylmethyl)pyrrolidine hydrochloride (CAS No. 1803597-12-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its cyclopentylmethyl and pyrrolidine moieties, is widely studied for its potential applications in drug discovery and development. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

The growing interest in 3-(cyclopentylmethyl)pyrrolidine hydrochloride is reflected in the increasing number of searches related to its synthesis, properties, and applications. Researchers and industry professionals often seek information on its solubility, stability, and reactivity, as these factors are critical for its use in laboratory and industrial settings. Additionally, the compound's potential role in central nervous system (CNS) drug development has sparked discussions in scientific forums and publications.

One of the key advantages of 3-(cyclopentylmethyl)pyrrolidine hydrochloride is its versatility. The pyrrolidine ring, a common motif in medicinal chemistry, contributes to its ability to interact with biological targets, while the cyclopentylmethyl group enhances its lipophilicity, improving membrane permeability. This combination makes it an attractive candidate for the design of new therapeutic agents, particularly in areas such as neurodegenerative diseases and pain management.

Recent trends in the pharmaceutical industry highlight a surge in demand for high-purity intermediates like 3-(cyclopentylmethyl)pyrrolidine hydrochloride. With the rise of precision medicine and personalized therapies, the need for reliable and well-characterized compounds has never been greater. This compound's CAS No. 1803597-12-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance, which is crucial for Good Manufacturing Practice (GMP) standards.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 3-(cyclopentylmethyl)pyrrolidine hydrochloride. Questions about its environmental impact and scalable production are frequently raised in academic and industrial circles. Innovations in catalytic processes and solvent-free reactions are being investigated to minimize waste and energy consumption, aligning with global sustainability goals.

The compound's physicochemical properties, such as its melting point, boiling point, and pH stability, are also topics of interest. These parameters are essential for determining its suitability in various formulations and delivery systems. For instance, its hydrochloride salt form improves solubility in aqueous media, making it more compatible with oral and injectable formulations.

As the scientific community continues to explore the potential of 3-(cyclopentylmethyl)pyrrolidine hydrochloride, its relevance in drug discovery pipelines is expected to grow. The compound's ability to serve as a building block for more complex molecules underscores its importance in modern chemistry. Whether in academic labs or industrial R&D, this compound remains a focal point for innovation and advancement in the life sciences.

In summary, 3-(cyclopentylmethyl)pyrrolidine hydrochloride (CAS No. 1803597-12-7) is a compound of significant scientific and industrial value. Its structural uniqueness, combined with its potential applications in therapeutic development, positions it as a key player in the future of pharmaceutical research. By addressing common queries and aligning with current trends, this overview aims to provide a comprehensive and insightful resource for professionals and enthusiasts alike.